Cas no 13089-48-0 (N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide)

N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide Properties

Names and Identifiers

• N-(1-(3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
• N-benzoyl cytidine
• N4-Benzoylcytidine
• N4-Benzoyl-D-cytidine
• 4N-Benzoyl Cytidine
• 5-BroMo-1-indanone
• Bz-rC
• N(sup 4)benzoylcytidine
• N[4]-Benzoylcytidine
• N4-Bz-rC
• N6-Benzoyl
• N-[1-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
• N4-Bz-Cr
• NSC 242979
• Cytidine, N-benzoyl-
• N-BENZOYLCYTIDINE
• N-{1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxohydropyrimidin-4-yl}ben zamide
• N4-Benzoylcytidine;N-(1-(3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
• NSC242979
• TimTec1_004198
• HMS1545O18
• N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide
• MFCD00010572
• AKOS015895282
• F12710
• J-700223
• N-[1-[(2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
• AMY3711
• 13089-48-0
• N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
• 1018812-31-1
• 4-n-benzoyl cytidine
• N-(1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
• AKOS015839054
• BNXBRFDWSPXODM-BPGGGUHBSA-N
• N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]benzamide
• DTXSID201316254
• SCHEMBL565904
• N4-Benzoylcytidine, 99%
• CS-0008585
• CS-15645
• N4-Benzoyl-L-cytidine
• N-benzoylcytidine
• N4-BENZOYLCYTIDINE
• N4-BENZOYL-D-CYTIDINE
• +Expand

• MDL： MFCD01457402
• InChIKey： BNXBRFDWSPXODM-UHFFFAOYSA-N
• Inchi： 1S/C16H17N3O6/c20-8-10-12(21)13(22)15(25-10)19-7-6-11(18-16(19)24)17-14(23)9-4-2-1-3-5-9/h1-7,10,12-13,15,20-22H,8H2,(H,17,18,23,24)
• SMILES： O1C([H])(C([H])([H])O[H])C([H])(C([H])(C1([H])N1C(N=C(C([H])=C1[H])N([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O)O[H])O[H]

Computed Properties

• Exact Mass: 347.11200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 347.112
• Heavy Atom Count: 25
• Complexity: 586
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 132

Experimental Properties

• LogP: -0.81990
• PSA: 133.91000
• Refractive Index: 46 ° (C=1, DMSO)
• Melting Point: 240°C(dec.)(lit.)
• Solubility: Soluble in 1N NaOH at 10mg/ml. Also soluble in methanol or DMSO
• Color/Form: Powder
• Solubility: Not determined
• Optical Activity: [α]27/D +55°, c = 0.1 in methanol
• Density: 1.5900

N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters